Cas no 2227684-97-9 ((2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane)

• Product Name: (2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane
• CAS No: 2227684-97-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6423085
• PubChem ID: 165678094
• Update Time: 2025-08-05

(2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane
• EN300-1794484
• 2227684-97-9

• Inchi： 1S/C11H14O3/c1-7-9(12-2)4-8(11-6-14-11)5-10(7)13-3/h4-5,11H,6H2,1-3H3/t11-/m0/s1
• InChI Key： NGZOXMSAZUBNIE-NSHDSACASA-N
• SMILES： O1C[C@H]1C1C=C(C(C)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 31Ų

Additional information on (2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane

Chemical Profile of (2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane and CAS No. 2227684-97-9

The compound identified by the CAS number 2227684-97-9 and the product name (2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane represents a significant molecule in the realm of chemical and pharmaceutical research. This oxirane derivative, characterized by its stereochemistry and aromatic substituents, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of a chiral center at the second carbon atom, denoted by the (R) configuration, underscores its importance in developing enantiomerically pure compounds, which are crucial for pharmaceutical efficacy and safety.

The structural motif of (2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane consists of an epoxide ring attached to a substituted benzene ring. The benzene ring is further functionalized with methoxy groups at the 3rd and 5th positions and a methyl group at the 4th position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for various chemical transformations. The methoxy groups enhance the solubility and reactivity of the compound, while the methyl group influences the spatial orientation of functional groups around the chiral center.

In recent years, there has been a surge in research focused on developing novel oxirane derivatives for their potential applications in drug discovery. Oxiranes, also known as epoxides, are highly reactive three-membered cyclic ethers that can undergo diverse chemical reactions, including nucleophilic ring opening, dihydroxylation, and cycloaddition reactions. These reactions make oxiranes valuable intermediates in synthesizing complex organic molecules. The compound (2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane, with its well-defined stereochemistry and functional groups, serves as an excellent precursor for constructing more intricate molecular architectures.

One of the most compelling aspects of this compound is its potential use in asymmetric synthesis. The (R) configuration at the chiral center provides a precise spatial arrangement that can be exploited to produce enantiomerically enriched compounds. Such compounds are highly sought after in pharmaceuticals because they often exhibit improved pharmacological properties compared to their racemic counterparts. For instance, enantiopure drugs tend to have higher selectivity for biological targets, leading to better therapeutic outcomes with fewer side effects.

Current research in this area has highlighted the utility of (2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane as a building block for synthesizing bioactive molecules. Studies have demonstrated its role in constructing heterocyclic compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The oxirane ring can be selectively opened by various nucleophiles to introduce different functional groups at specific positions on the molecule. This flexibility allows chemists to tailor the structure of derived compounds to target specific biological pathways.

Furthermore, the methoxy and methyl substituents on the benzene ring contribute to the compound's reactivity and interactions with biological systems. These groups can participate in hydrogen bonding or form π-stacking interactions with biomolecules such as enzymes and receptors. Such interactions are critical for modulating biological activity and have been leveraged in designing molecules with enhanced binding affinity.

In addition to its synthetic utility, (2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane has shown promise in material science applications. Its ability to undergo controlled polymerization or cross-linking reactions makes it a candidate for developing novel polymers with tailored properties. These polymers could find applications in coatings, adhesives, or even biodegradable materials.

The growing interest in this compound is also driven by advancements in synthetic methodologies that have made it easier to access complex molecular structures like those found in (2R)-2-(3,5-dimethoxy-4-methylphenyl)oxirane. Techniques such as transition-metal-catalyzed reactions and organocatalysis have enabled more efficient and selective transformations, allowing researchers to explore new synthetic pathways with greater ease.

As research continues to uncover new applications for this oxirane derivative, it is likely that its importance will only increase. The combination of its well-defined stereochemistry, functional group diversity, and reactivity makes it a valuable asset in both academic research and industrial development. Future studies may focus on expanding its utility in drug discovery by exploring novel synthetic routes or investigating its interactions with biological targets.